![molecular formula C12H14N2O3S B5138622 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole CAS No. 1015846-19-1](/img/structure/B5138622.png)
1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole
Overview
Description
1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The compound is also known as Celecoxib, which is a non-steroidal anti-inflammatory drug (NSAID) that has been approved by the FDA for the treatment of arthritis and other inflammatory conditions. However, in
Mechanism of Action
The mechanism of action of 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole involves the inhibition of COX-2 activity. COX-2 is an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. By inhibiting COX-2 activity, 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole can reduce inflammation and suppress tumor growth.
Biochemical and Physiological Effects:
1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole has been shown to have a variety of biochemical and physiological effects. The compound can reduce inflammation, suppress tumor growth, and inhibit the formation of blood vessels that supply tumors with nutrients. In addition, 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole in lab experiments is its specificity for COX-2 inhibition. Unlike other NSAIDs, such as aspirin, 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole selectively inhibits COX-2 activity, which can reduce the risk of side effects associated with non-specific COX inhibition. However, one of the limitations of using 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole in lab experiments is its relatively high cost compared to other NSAIDs.
Future Directions
There are several future directions for research on 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole. One direction is to further investigate its potential use in cancer research, particularly in combination with other chemotherapeutic agents. Another direction is to explore its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, future research could focus on developing more cost-effective synthesis methods for 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole to make it more accessible for scientific research.
Synthesis Methods
The synthesis method of 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole involves the reaction of 4-methyl-2-nitrobenzenesulfonamide with acetic anhydride in the presence of a strong base such as sodium hydride. The resulting intermediate is then reacted with 3-methyl-1H-pyrazole-5-carboxylic acid, followed by hydrolysis to obtain the final product.
Scientific Research Applications
1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole has been extensively studied for its potential use in cancer research. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is overexpressed in many types of cancer. The inhibition of COX-2 activity can lead to the suppression of tumor growth and metastasis. In addition, 1-[(4-methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
1-(4-methoxy-2-methylphenyl)sulfonyl-3-methylpyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S/c1-9-8-11(17-3)4-5-12(9)18(15,16)14-7-6-10(2)13-14/h4-8H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYGFKPVDUJOXIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)S(=O)(=O)C2=C(C=C(C=C2)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901188355 |
Source
|
| Record name | 1-[(4-Methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901188355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1015846-19-1 |
Source
|
| Record name | 1-[(4-Methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1015846-19-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(4-Methoxy-2-methylphenyl)sulfonyl]-3-methyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901188355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-bromo-3-chlorophenyl)amino]-5-phenyl-2-cyclohexen-1-one](/img/structure/B5138542.png)
![methyl 2-(5-{[1-(2,3-dimethylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}-2-furyl)benzoate](/img/structure/B5138554.png)
![5-cyano-4-(3,4-dimethoxyphenyl)-N-(2-methoxyphenyl)-2-methyl-6-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]thio}nicotinamide](/img/structure/B5138559.png)
![5-[(2,4-difluorophenoxy)methyl]-N-[2-(trifluoromethyl)benzyl]-3-isoxazolecarboxamide](/img/structure/B5138560.png)
![1-[(4-bromo-2-methylphenyl)sulfonyl]-1H-benzimidazole](/img/structure/B5138570.png)
![3-chloro-2-(3-{1-[(5-methyl-3-isoxazolyl)methyl]-1H-pyrazol-3-yl}phenyl)pyridine](/img/structure/B5138572.png)
![4-bromo-3-[3-(methylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenol](/img/structure/B5138584.png)
![3-{[4-(3-cyclopentylpropanoyl)-1-piperazinyl]methyl}-1H-indole oxalate](/img/structure/B5138586.png)
![N-(3-cyclopentylpropyl)-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide](/img/structure/B5138596.png)
![N-[4-(3,4-dimethoxyphenyl)-3-methyl-1H-pyrazol-5-yl]butanamide](/img/structure/B5138620.png)